Cas no 1414885-16-7 (7-Azaspiro[3.5]nonane hydrochloride)

• Product Name: 7-Azaspiro[3.5]nonane hydrochloride
• CAS No: 1414885-16-7
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD23105809
• CID: 1088429
• PubChem ID: 71304005
• Update Time: 2025-07-22

7-Azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Azaspiro[3.5]nonane hydrochloride
• 7-Aza-spiro[3.5]nonane hydrochloride
• 7-Azaspiro[3.5]nonane HCl
• PB36858
• OR317147
• AK128806
• AB0198757
• AX8250868
• 7-Azaspiro[3.5]nonane, hydrochloride (1:1)
• SCHEMBL15772964
• AKOS016340218
• SY100301
• CS-0050111
• F2167-4400
• AMY35111
• 1414885-16-7
• A929233
• DB-428926
• LF-0515
• EN300-210780
• MFCD23105809
• 7-Azaspiro[3.5]nonane, hydrochloride
• 7-azaspiro[3.5]nonanehydrochloride
• 7-azaspiro[3.5]nonane;hydrochloride

• MDL： MFCD23105809
• Inchi： 1S/C8H15N.ClH/c1-2-8(3-1)4-6-9-7-5-8;/h9H,1-7H2;1H
• InChI Key： CXZWHXOMYFCTNL-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(CC1)CCC2

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 7-Azaspiro[3.5]nonane hydrochloride

7-Azaspiro[3.5]nonane hydrochloride (CAS No. 1414885-16-7): A Comprehensive Overview in Modern Chemical Research

The compound 7-Azaspiro[3.5]nonane hydrochloride, identified by the CAS number 1414885-16-7, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The spirocyclic framework, characterized by a nitrogen atom embedded within a rigid bicyclic system, presents an intriguing scaffold for drug design, offering potential advantages in terms of metabolic stability and binding affinity.

In recent years, the exploration of heterocyclic compounds has intensified, with spirocyclic structures emerging as particularly versatile platforms for developing novel therapeutic agents. The nitrogen-containing spirocycle in 7-Azaspiro[3.5]nonane hydrochloride is particularly noteworthy, as it can modulate various biological pathways by interacting with specific targets. This compound’s hydrochloride salt form enhances its solubility and bioavailability, making it a more effective candidate for pharmacological studies.

The synthesis of 7-Azaspiro[3.5]nonane hydrochloride involves intricate organic transformations that highlight the synthetic prowess of modern chemical methodologies. The spirocyclic core is typically constructed through multi-step reactions, including cyclization and functional group interconversions. These synthetic strategies not only showcase the creativity of organic chemists but also contribute to the development of scalable processes for producing complex molecules like this one.

One of the most compelling aspects of 7-Azaspiro[3.5]nonane hydrochloride is its potential in drug discovery. The unique spatial arrangement of atoms within its structure allows it to interact with biological targets in ways that simpler molecules cannot. This has led to its investigation as a lead compound in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. Preliminary studies have demonstrated promising results in preclinical models, suggesting that this compound may have significant clinical applications.

The pharmacological profile of 7-Azaspiro[3.5]nonane hydrochloride is further enhanced by its ability to cross the blood-brain barrier, a critical factor for treating neurological conditions. This property is attributed to its lipophilic nature and optimal molecular size, which facilitate efficient penetration into the central nervous system. Such characteristics make it an attractive candidate for developing treatments for diseases like Alzheimer’s and Parkinson’s, where targeting brain-specific pathways is essential.

In addition to its pharmacological potential, 7-Azaspiro[3.5]nonane hydrochloride has shown interesting interactions with enzymes and receptors involved in metabolic regulation. Its spirocyclic core can mimic natural substrates or modulate enzyme activity, leading to effects that could be beneficial in managing metabolic disorders such as diabetes and obesity. These findings underscore the versatility of this compound and its relevance to contemporary healthcare challenges.

The development of computational tools for molecular modeling has significantly accelerated the discovery process for compounds like 7-Azaspiro[3.5]nonane hydrochloride. Advanced algorithms can predict binding affinities, metabolic stability, and other critical parameters with remarkable accuracy, allowing researchers to optimize lead structures before moving into costly wet-lab experiments. This integration of computational chemistry with traditional synthetic methods has revolutionized drug discovery pipelines.

The future prospects for 7-Azaspiro[3.5]nonane hydrochloride are vast, with ongoing research focusing on refining its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved efficacy and reduced side effects. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

The regulatory landscape for new drug candidates also presents opportunities for compounds such as 7-Azaspiro[3.5]nonane hydrochloride. Regulatory agencies worldwide are increasingly recognizing the value of innovative molecular architectures in addressing unmet medical needs. This favorable environment encourages investment in research and development, fostering advancements that could lead to breakthrough treatments for patients worldwide.

In conclusion, 7-Azaspiro[3.5]nonane hydrochloride (CAS No. 1414885-16-7) exemplifies the cutting-edge progress in chemical research and pharmaceutical development. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to medicine in the coming years.